Cas no 2138039-39-9 (Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)-)

• Product Name: Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)-
• CAS No: 2138039-39-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5301637
• Update Time: 2025-10-30

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)-

• Inchi： 1S/C10H15NO3/c1-5(12)11-9-4-6-2-7(10(13)14)3-8(6)9/h6-9H,2-4H2,1H3,(H,11,12)(H,13,14)
• InChI Key： YIBOITORZZVHCF-UHFFFAOYSA-N
• SMILES： C12C(C(NC(C)=O)C1)CC(C(O)=O)C2

Additional information on Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)-

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- (CAS No: 2138039-39-9)

Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- (CAS No: 2138039-39-9) is a bicyclic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic carboxylic acids, which are known for their rigid frameworks and potential applications in drug design and materials science.

The molecular structure of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- consists of a bicyclo[3.2.0]heptane ring system with a carboxylic acid group at position 3 and an acetylamino substituent at position 6. The bicyclic framework provides the molecule with a high degree of rigidity, which is often desirable in drug design as it can enhance molecular stability and bioavailability.

Recent studies have highlighted the potential of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- as a scaffold for developing bioactive compounds with specific pharmacological properties. For instance, researchers have explored its role in modulating enzyme activity and its potential as a lead compound in the development of new therapeutic agents.

The synthesis of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- involves multi-step organic reactions, including ring-closing metathesis and subsequent functionalization steps to introduce the acetylamino group at position 6. These methods have been optimized to achieve high yields and purity levels, making the compound accessible for further research and application.

In terms of applications, Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- has shown promise in various areas such as drug delivery systems, enzyme inhibition studies, and materials science due to its unique structural features and functional groups.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- with various biological targets using molecular docking studies. These studies provide valuable insights into its potential interactions with proteins and enzymes at the molecular level.

Furthermore, the incorporation of the acetylamino group at position 6 introduces additional functionality to the molecule, potentially enhancing its solubility and bioavailability when used as a drug candidate.

Overall, Bicyclo[3.2.0]heptane-3-carboxylic acid, 6-(acetylamino)- represents an intriguing compound with diverse applications in organic synthesis and pharmacology.